5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(1-phenyltetrazol-5-yl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C9H7N7O/c10-9-13-12-8(17-9)7-11-14-15-16(7)6-4-2-1-3-5-6/h1-5H,(H2,10,13)
• InChI Key: ZDOAQUCFTSQXNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)C3=NN=C(O3)N
• Molecular Formula: C9H7N7O
• Molecular Weight: 229.20 g/mol

Description

5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine, also known as PTIO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine acts as a NO scavenger by reacting with NO to form a stable nitroxyl radical. This reaction prevents NO from reacting with other molecules, thereby inhibiting its biological activity. 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has a high affinity for NO, with a dissociation constant of 10 nM.
Biochemical and Physiological Effects:
5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has been shown to have several biochemical and physiological effects. In cardiovascular research, 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has been shown to reduce blood pressure and improve endothelial function by inhibiting NO-mediated vasodilation. In cancer research, 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has been shown to inhibit tumor growth and metastasis by reducing NO-mediated angiogenesis and invasion.

Advantages and Limitations for Lab Experiments

5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has several advantages for lab experiments, including its high affinity for NO, stability, and ease of synthesis. However, 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has some limitations, including its potential to react with other molecules, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine research, including the development of new synthesis methods to improve yield and purity, the study of 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine's effect on other biological pathways, and the development of 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine-based therapies for cardiovascular disease and cancer.
In conclusion, 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied in detail. Future research on 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine may lead to the development of new therapies for cardiovascular disease and cancer.

Synthesis Methods

5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine can be synthesized using different methods, including the reaction of 5-phenyltetrazole with ethyl chloroformate and triethylamine, followed by the reaction with hydrazine hydrate and ammonium chloride. Another method involves the reaction of 5-phenyltetrazole with nitrous acid and sodium azide, followed by the reaction with hydroxylamine hydrochloride and ammonium chloride. The yield of 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine using these methods is around 50-60%.

Scientific Research Applications

5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has been used in various scientific research fields, including neuroscience, cardiovascular research, and cancer research. In neuroscience, 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has been used as a nitric oxide (NO) scavenger to study the role of NO in synaptic transmission and plasticity. In cardiovascular research, 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has been used to study the effect of NO on blood pressure regulation and endothelial function. In cancer research, 5-(1-phenyl-1H-tetrazol-5-yl)-1,3,4-oxadiazol-2-amine has been used to study the role of NO in tumor growth and metastasis.